Cas no 1933673-19-8 (5-(1-methyl-1H-imidazol-2-yl)-1H-imidazol-2-amine)

• Product Name: 5-(1-methyl-1H-imidazol-2-yl)-1H-imidazol-2-amine
• CAS No: 1933673-19-8
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 5863903
• PubChem ID: 131210636
• Update Time: 2025-10-30

5-(1-methyl-1H-imidazol-2-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-imidazol-2-yl)-1H-imidazol-2-amine
• 1933673-19-8
• EN300-1800681

• Inchi： 1S/C7H9N5/c1-12-3-2-9-6(12)5-4-10-7(8)11-5/h2-4H,1H3,(H3,8,10,11)
• InChI Key： HPINVVVAKMRWOE-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.5Ų

Additional information on 5-(1-methyl-1H-imidazol-2-yl)-1H-imidazol-2-amine

5-(1-methyl-1H-imidazol-2-yl)-1H-imidazol-2-amine: A Comprehensive Overview

The compound 5-(1-methyl-1H-imidazol-2-yl)-1H-imidazol-2-amine (CAS No. 1933673-19-8) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazole derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound consists of two imidazole rings, with one ring substituted by a methyl group at position 1 and an amino group at position 2. The second imidazole ring is connected via a carbon chain, creating a bicyclic structure that contributes to its stability and reactivity.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and development. The 5-(1-methyl-1H-imidazol-2-yl)-1H-imidazol-2-amine has shown promising results in preclinical trials as a potential candidate for treating various diseases, including cancer and neurodegenerative disorders. Its ability to inhibit specific enzymes and modulate cellular pathways makes it a valuable molecule in the field of medicinal chemistry.

In addition to its therapeutic applications, this compound has also found relevance in materials science. Researchers have explored its use as a building block for constructing advanced materials, such as coordination polymers and metal organic frameworks (MOFs). The nitrogen-rich structure of 5-(1-methyl-1H-imidazol-2-yl)-1H-imidazol-2-amines facilitates strong metal-ligand interactions, making it an ideal candidate for these applications.

The synthesis of 5-(1-methyl-1H-imidazol-2-ylium)-imidazolium amine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, ensuring its suitability for both research and industrial purposes.

Moreover, the compound's stability under various conditions has been extensively studied. Its resistance to thermal degradation and chemical reactivity makes it a robust choice for applications requiring long-term stability. Recent research has also focused on optimizing its solubility properties to enhance its bioavailability when used as a drug candidate.

In conclusion, 5-(1-methylimidazolidinyl)imidazole amine (CAS No. 19336730000) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule in future scientific endeavors.